Cas no 17113-33-6 (2-Phenylfuran)

• Product Name: 2-Phenylfuran
• CAS No: 17113-33-6
• MF: C₁₀H₈O
• MW: 144.169922828674
• MDL: MFCD00234628
• CID: 136211
• PubChem ID: 519363
• Update Time: 2025-11-06

2-Phenylfuran Chemical and Physical Properties

Names and Identifiers

• 2-Phenylfuran
• 2-PHENYL-FURAN
• Furan, 2-phenyl-
• 2-henyl-furan
• 5-phenyl furan
• Furan,2-phenyl
• GCXNJAXHHFZVIM-UHFFFAOYSA
• phenylfuran
• AC-18802
• CS-0147261
• Furan, phenyl-
• AKOS006273368
• SCHEMBL162083
• 17113-33-6
• AS-77203
• GCXNJAXHHFZVIM-UHFFFAOYSA-
• GCXNJAXHHFZVIM-UHFFFAOYSA-N
• Furan,2-phenyl-
• InChI=1/C10H8O/c1-2-5-9(6-3-1)10-7-4-8-11-10/h1-8H
• DTXSID00333986
• MFCD00234628
• SB61249
• A881951
• FT-0601934

• MDL： MFCD00234628
• Inchi： 1S/C10H8O/c1-2-5-9(6-3-1)10-7-4-8-11-10/h1-8H
• InChI Key： GCXNJAXHHFZVIM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 144.05800
• Monoisotopic Mass: 144.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.0830
• Boiling Point: 222.78°C (rough estimate)
• Flash Point: 86.4 °C
• Refractive Index: 1.5920 (estimate)
• PSA: 13.14000
• LogP: 2.94660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Phenylfuran

Comprehensive Analysis of 2-Phenylfuran (CAS No. 17113-33-6): Properties, Applications, and Industry Insights

2-Phenylfuran (CAS No. 17113-33-6) is a heterocyclic organic compound featuring a furan ring substituted with a phenyl group at the 2-position. This structure imparts unique chemical and physical properties, making it a valuable intermediate in pharmaceuticals, agrochemicals, and specialty chemicals. The growing demand for furan derivatives in research and industrial applications has placed 2-Phenylfuran under the spotlight, particularly in the context of sustainable synthesis and green chemistry.

One of the most frequently searched questions about 2-Phenylfuran revolves around its synthesis methods. Researchers often explore catalytic processes, such as palladium-coupling reactions or acid-mediated cyclization, to achieve high yields and purity. Recent advancements in microwave-assisted synthesis have also gained traction, aligning with the industry's shift toward energy-efficient protocols. Additionally, the compound's solubility in organic solvents like ethanol and dichloromethane is a critical parameter for formulation scientists.

In the pharmaceutical sector, 2-Phenylfuran serves as a precursor for bioactive molecules. Its structural motif is found in compounds with potential anti-inflammatory and antioxidant properties, a topic frequently queried in academic databases. The compound's role in flavor and fragrance applications is another area of interest, as it contributes to woody and balsamic notes in perfumery. This dual functionality—medicinal and sensory—makes it a versatile candidate for interdisciplinary research.

From an environmental perspective, the biodegradability and eco-toxicity profile of 2-Phenylfuran are increasingly scrutinized. Regulatory bodies and manufacturers alike seek data on its environmental impact, especially in light of stricter REACH compliance requirements. Computational studies using QSAR models are often cited to predict its behavior in ecosystems, addressing another common search query among environmental chemists.

The compound's thermal stability and spectroscopic characteristics (e.g., NMR and IR spectra) are well-documented, aiding in quality control during production. Analytical techniques like HPLC and GC-MS are routinely employed to verify purity, a critical factor for end-users in high-value industries. Furthermore, patents involving 2-Phenylfuran derivatives have surged, particularly in material science, where its incorporation into conductive polymers or OLED materials is explored.

Market trends indicate rising interest in custom synthesis of 2-Phenylfuran to meet niche demands. Suppliers emphasizing scalable production and cost-effective routes dominate search engine rankings, reflecting buyer priorities. Meanwhile, academic collaborations focus on structure-activity relationships (SAR) to unlock novel applications, such as photocatalysis or corrosion inhibitors—topics trending in recent literature.

In summary, 2-Phenylfuran (CAS No. 17113-33-6) exemplifies the convergence of synthetic chemistry, industrial utility, and sustainability. Its multifaceted role across sectors—from life sciences to advanced materials—ensures its relevance in both commercial and research landscapes. As innovation drives demand for tailored solutions, this compound will likely remain a focal point for scientific and commercial inquiry.